Cas no 401577-98-8 (4-(2-Fluorophenyl)-N-phenylpiperazine-1-carboxamide)

4-(2-Fluorophenyl)-N-phenylpiperazine-1-carboxamide structure
401577-98-8 structure
Product Name:4-(2-Fluorophenyl)-N-phenylpiperazine-1-carboxamide
CAS No:401577-98-8
MF:C17H18FN3O
MW:299.342727184296
MDL:MFCD00170485
CID:4713877
Update Time:2023-08-16

4-(2-Fluorophenyl)-N-phenylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-(2-fluorophenyl)-N-phenylpiperazine-1-carboxamide
    • (4-(2-fluorophenyl)piperazinyl)-N-benzamide
    • [4-(2-fluorophenyl)piperazinyl]-N-benzamide
    • Oprea1_339956
    • Oprea1_097855
    • BAS 05338608
    • ST50277624
    • 4-(2-fluorophenyl)-piperazine-1-carboxylic acid phenylamide
    • 4-(2-Fluoro-phenyl)-piperazine-1-carboxylic acid phenylamide
    • 4-(2-Fluorophenyl)-N-phenylpiperazine-1-carboxamide
    • MDL: MFCD00170485
    • Inchi: 1S/C17H18FN3O/c18-15-8-4-5-9-16(15)20-10-12-21(13-11-20)17(22)19-14-6-2-1-3-7-14/h1-9H,10-13H2,(H,19,22)
    • InChI Key: IGJAPGOTFHRWQT-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1N1CCN(C(NC2C=CC=CC=2)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Topological Polar Surface Area: 35.6

4-(2-Fluorophenyl)-N-phenylpiperazine-1-carboxamide Pricemore >>

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